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Cat. No.: S002764

Get Quote

For a technical support center, start by consolidating key physicochemical data, as these properties often

underpin experimental challenges related to solubility, stability, and analysis.

Table 1: Physicochemical Profile of Carzenide

Property Value / Description Relevance for Experimentation

CAS Number 138-41-0 [1] [2] [3] Substance identification and sourcing

Molecular
Formula

C7H7NO4S [1] [2] [3] Calculation of molar masses for solution
preparation

Molecular
Weight

201.20 g/mol [2] [3]

Appearance White to off-white crystalline powder [1]
[4]

Initial visual assessment of compound
state

Melting Point 285-295 °C [4] Purity indicator; high melting point
suggests high purity

LogP 0.5 [2] [3] Predicts lipophilicity and membrane
permeability
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Property Value / Description Relevance for Experimentation

pKa (Estimated) Multiple ionizable groups (carboxylic
acid, sulfonamide) [1]

Critical for solubility and buffer system
selection

Suggested Technical FAQ & Troubleshooting Guide

While explicit troubleshooting data is unavailable, the following guide infers potential issues and solutions

from Carzenide's known properties.

Table 2: Common Experimental Challenges & Proposed Solutions

Category Potential Challenge Proposed Solution / Guidance

| Solubility | Low solubility in aqueous buffers [1] [4] | - For stock solutions: Use DMSO (solubility ~100

mg/mL) [4].

For aqueous dilution: Pre-warm buffers or use a small amount of aqueous sodium hydroxide to

facilitate dissolution [1]. | | Solubility | Precipitation upon dilution from DMSO stock into aqueous
media | - Ensure co-solvents are added sequentially (e.g., DMSO stock to SBE-β-CD solution, then to

saline) [4].
Use solubilizing agents like 20% SBE-β-CD in saline [4]. | | Analysis (HPLC) | Poor peak shape or

retention | - Column: Use a reverse-phase column with low silanol activity (e.g., Newcrom R1) [3].
Mobile Phase: Acetonitrile/Water with acid modifier (e.g., Phosphoric acid; use Formic acid for MS

compatibility) [3]. | | Stability | Chemical degradation during storage | - Long-term: Store powder at
-20°C [4].

In-solvent: Store DMSO stock solutions at -80°C; avoid repeated freeze-thaw cycles [4]. | | Safety |
Handling and irritation | Wear appropriate personal protective equipment (PPE) as the compound may

cause skin and eye irritation [1] [2]. |

Example Experimental Protocol: Analytical HPLC
Method
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This detailed protocol from search results can be a template for providing specific methodological support

[3].

Application: Analysis of Carzenide by Reverse-Phase (RP) HPLC. Goal: Purity check, pharmacokinetic

studies, or preparative isolation of impurities.

Method Details:

Column: Newcrom R1 (a reverse-phase column with low silanol activity) [3].

Mobile Phase: Acetonitrile (MeCN) / Water / Phosphoric Acid [3].
For Mass Spectrometry (MS) compatibility, replace Phosphoric Acid with Formic Acid.

Particle Size: 3 µm particles are available for faster UPLC applications [3].
Scalability: The method is scalable for preparative purification [3].

This workflow visualizes the key steps for analyzing Carzenide using the provided HPLC method:

Prepare Mobile Phase

Equilibrate HPLC System

Prepare Carzenide Sample

Inject Sample

Run HPLC Method

Analyze Chromatogram
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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